N-(3-chloro-4-ethoxy-5-methoxybenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine

• Molecular Formula: C19H22ClN5O2S
• Molecular Weight: 419.9 g/mol
• IUPAC Name: N-[(3-chloro-4-ethoxy-5-methoxyphenyl)methyl]-2-(1-phenyltetrazol-5-yl)sulfanylethanamine
• InChI: InChI=1S/C19H22ClN5O2S/c1-3-27-18-16(20)11-14(12-17(18)26-2)13-21-9-10-28-19-22-23-24-25(19)15-7-5-4-6-8-15/h4-8,11-12,21H,3,9-10,13H2,1-2H3
• InChI Key: FFAJMZJEFNCYOY-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1Cl)CNCCSC2=NN=NN2C3=CC=CC=C3)OC

Description

N-(3-chloro-4-ethoxy-5-methoxybenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-ethoxy-5-methoxybenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine involves the inhibition of angiotensin II type 1 receptor (AT1R). AT1R is a G protein-coupled receptor that is involved in the regulation of blood pressure and fluid balance. By inhibiting this receptor, N-(3-chloro-4-ethoxy-5-methoxybenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine can effectively lower blood pressure.
Biochemical and Physiological Effects:
N-(3-chloro-4-ethoxy-5-methoxybenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has been shown to have several biochemical and physiological effects. Studies have shown that this compound can effectively lower blood pressure, reduce oxidative stress, and improve endothelial function. Additionally, this compound has been shown to have anti-inflammatory and anti-fibrotic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3-chloro-4-ethoxy-5-methoxybenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine in lab experiments is its potent antihypertensive activity. This compound can effectively lower blood pressure, which makes it an ideal candidate for studying hypertension. Additionally, this compound has been shown to have several biochemical and physiological effects, which makes it a versatile compound for studying various diseases.
However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can cause liver toxicity and renal toxicity in animal models. Therefore, caution should be exercised when using this compound in lab experiments.

Future Directions

There are several future directions for the study of N-(3-chloro-4-ethoxy-5-methoxybenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine. One of the major areas of research is the development of novel antihypertensive agents based on the structure of this compound. Additionally, this compound has been shown to have anti-inflammatory and anti-fibrotic effects, which makes it a potential candidate for the treatment of various inflammatory and fibrotic diseases. Further studies are needed to explore the full potential of this compound in the field of medicine.

Synthesis Methods

The synthesis of N-(3-chloro-4-ethoxy-5-methoxybenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine involves the reaction of 3-chloro-4-ethoxy-5-methoxybenzyl chloride with 1-phenyl-1H-tetrazole-5-thiol in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is then treated with ethylenediamine to obtain the final compound. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-(3-chloro-4-ethoxy-5-methoxybenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has been extensively studied for its potential therapeutic applications. One of the major areas of research has been its use as an antihypertensive agent. Studies have shown that this compound has potent antihypertensive activity and can effectively lower blood pressure in animal models.